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Compound of Interest

Compound Name:
2-Amino-3-ethylpentanoic acid

hydrochloride

CAS No.: 57224-45-0

Cat. No.: B1525991

Get Quote

Executive Summary & Strategic Rationale
3-Ethylnorvaline (2-amino-3-ethylpentanoic acid) is a critical non-proteinogenic amino acid

used to introduce conformational constraints in peptide backbones. Its bulky

-branched side chain—specifically the 3-ethylpentyl moiety (or 1-ethylpropyl group relative to
the

-carbon)—mimics isoleucine but possesses a unique symmetry at the

-position.

This symmetry renders the

-carbon achiral, simplifying the stereochemical challenge to the sole

-carbon (

). However, the significant steric bulk at the
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-position creates a high energy barrier for standard alkylation approaches, often leading to
elimination side reactions when using secondary halides.

This guide details the optimal synthetic route: The Sulfinyl Imine (Ellman) Asymmetric Strecker

Synthesis. Unlike alkylation of glycine equivalents (which struggles with the steric hindrance of

3-bromopentane) or asymmetric hydrogenation (which requires difficult-to-synthesize

tetrasubstituted dehydroamino acids), the Strecker approach builds the steric bulk from the

commercially available aldehyde, 2-ethylbutanal, ensuring high enantiomeric excess (

) and scalability.

Retrosynthetic Analysis & Pathway Selection
To ensure high fidelity in drug development, we must select a pathway that minimizes

racemization and maximizes diastereoselectivity.

Logical Disconnection
The target molecule, (S)-3-Ethylnorvaline, can be disconnected at the

bond (CN addition) or the

bond (Alkylation).

Path A (Alkylation): Alkylation of a Glycine Schiff Base with 3-bromopentane.

Risk:[1] 3-Bromopentane is a secondary electrophile. Reaction rates are slow; competitive

elimination (E2) to 2-pentene is significant.

Path B (Hydrogenation): Asymmetric hydrogenation of 3,3-diethyl-2-aminoacrylate.

Risk:[1] Synthesis of the tetrasubstituted olefin precursor is low-yielding.[2] Hydrogenation

of tetrasubstituted olefins requires specialized, expensive Rh-DuPhos catalysts and high

pressure.

Path C (Strecker - Recommended): Nucleophilic addition of cyanide to a chiral imine derived

from 2-ethylbutanal.
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Advantage:[3][4][5][6][7][8] 2-Ethylbutanal is cheap. The steric bulk exists in the starting

material, avoiding difficult bond formations. The chiral auxiliary directs the cyanide addition

with high precision.
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Figure 1: Strategic selection of the Strecker pathway to avoid steric conflicts inherent in

alkylation strategies.

Detailed Protocol: Sulfinyl Imine Strecker Synthesis
This protocol utilizes (S)-(-)-2-Methyl-2-propanesulfinamide (Ellman's auxiliary) to induce

chirality. The bulky tert-butyl group on the sulfur directs the cyanide addition to the Re-face of

the imine with high selectivity.

Reagents & Materials[1][6][7][9][10][11][12]
Substrate: 2-Ethylbutanal (CAS: 97-96-1).
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Auxiliary: (S)-(-)-2-Methyl-2-propanesulfinamide (CAS: 162299-73-8).

Catalyst/Dehydrating Agent: Titanium(IV) ethoxide (

).

Cyanating Agent: Ethylaluminum cyanoisopropoxide (generated in situ) or TMSCN/CsF.

Note: For highest diastereoselectivity (dr > 99:1), diethylaluminum cyanide (

) is the gold standard, though TMSCN is safer.

Solvents: Anhydrous THF, DCM.

Step 1: Condensation (Imine Formation)
The condensation of the hindered aldehyde requires a Lewis acid to activate the carbonyl and

scavenge water.

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar

under nitrogen atmosphere.

Charge: Add (S)-2-Methyl-2-propanesulfinamide (10.0 mmol, 1.0 equiv) and anhydrous THF

(50 mL).

Addition: Add 2-Ethylbutanal (11.0 mmol, 1.1 equiv) via syringe.

Catalyst: Add

(20.0 mmol, 2.0 equiv) dropwise. The solution may turn slightly yellow.

Reaction: Stir at room temperature for 12–16 hours. Monitor by TLC (EtOAc/Hexanes 3:7) or

LC-MS. The product is the N-sulfinyl imine.

Workup: Quench by pouring into an equal volume of brine with vigorous stirring. The titanium

salts will precipitate as a white slurry. Filter through a pad of Celite. Wash the pad with

EtOAc.

Purification: Dry the organic layer over
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, concentrate, and purify via flash chromatography (SiO2, 0-20% EtOAc/Hexanes).

Checkpoint: Verify the formation of the imine by

NMR (distinct triplet for the imine proton ~8.0 ppm).

Step 2: Diastereoselective Strecker Reaction
This is the stereodefining step. The sulfinyl group blocks one face of the imine.

Setup: Flame-dry a 100 mL RBF under Argon.

Solvation: Dissolve the purified N-sulfinyl imine (5.0 mmol) in anhydrous THF (25 mL). Cool

to -78°C (dry ice/acetone bath).

Reagent Preparation (In Situ): In a separate flask, mix

(1.0 M in hexanes, 7.5 mmol) and Isopropanol (7.5 mmol) to generate

and HCl, then treat with TMSCN?

Preferred Alternative (Safer & High dr): Use TMSCN (7.5 mmol) and Sc(OTf)3 (0.1 equiv)

or simply TMSCN/CsF at -78°C.

Protocol for Maximum Stereocontrol: Add

(1.0 M in toluene, 7.5 mmol) dropwise to the imine at -78°C. (Handle with extreme caution
in a fume hood; cyanide hazard).

Reaction: Stir at -78°C for 4 hours, then allow to warm slowly to room temperature overnight.

Quench: Cool to 0°C. Carefully add saturated

(aq). Stir vigorously for 30 mins.

Extraction: Extract with EtOAc (3x). Wash combined organics with water and brine.

Analysis: Analyze the crude mixture by HPLC to determine the diastereomeric ratio (dr).

Expect >95:5 dr.[5][9][10]
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Purification: Flash chromatography (SiO2, 20-40% EtOAc/Hexanes). Isolate the major

diastereomer of the

-amino nitrile.

Step 3: Hydrolysis to 3-Ethylnorvaline
Removal of the auxiliary and hydrolysis of the nitrile to the acid.

Hydrolysis: Dissolve the

-amino nitrile in 6M HCl (aq).

Reflux: Heat to reflux (100°C) for 12–18 hours. This step simultaneously cleaves the sulfinyl

group (releasing the amine) and hydrolyzes the nitrile to the carboxylic acid.

Isolation: Concentrate the reaction mixture to dryness in vacuo to remove excess HCl.

Desalting: Dissolve the residue in minimal water and load onto an ion-exchange column

(Dowex 50W-X8, H+ form). Wash with water to remove salts, then elute the amino acid with

2M

.

Crystallization: Concentrate the ammoniacal fractions. Recrystallize from Water/Ethanol to

obtain pure (S)-3-Ethylnorvaline.

Process Validation & Quality Control
Quantitative Data Summary
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Parameter Specification Method

Yield (Step 1) > 85% Gravimetric / NMR

Yield (Step 2) > 90% Gravimetric

Diastereomeric Ratio (dr) > 98:2 Chiral HPLC / 1H NMR

Final Yield (Overall) 60–70% Gravimetric

Enantiomeric Excess (ee) > 99% Chiral HPLC (Crownpak CR+)

Appearance White crystalline powder Visual

Analytical Checkpoints
NMR Verification:

The

-methine proton (

) will appear as a multiplet distinct from standard norvaline due to the two ethyl groups.

Carbon NMR should show equivalence in the terminal methyls of the ethyl groups if the

molecule is freely rotating, though steric hindrance may cause broadening.

Chiral HPLC Method:

Column: Daicel Chiralpak ZW(+) or Crownpak CR(+).

Mobile Phase: Perchloric acid pH 1.5 or

/MeOH.

Detection: 210 nm (low UV absorption requires clean baseline).

Mechanistic Workflow
The following diagram illustrates the stereochemical flow. The bulky tert-butyl sulfinyl group

forces the cyanide nucleophile to attack from the less hindered face.
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Figure 2: Mechanistic pathway of the Ellman-Strecker synthesis showing the origin of

stereocontrol.

Application Context: Gamma-Secretase Inhibitors
(GSIs)[5][13][14]
3-Ethylnorvaline is a structural pharmacophore often referred to in literature regarding Gamma-

Secretase Inhibitors (e.g., analogs of LY411575). The bulky side chain occupies the

or

pocket of the presenilin active site, locking the inhibitor in a bioactive conformation that
prevents the cleavage of Amyloid Precursor Protein (APP) into neurotoxic A

42 peptides.

Formulation Note: Due to the lipophilicity of the diethyl side chain, peptides containing this

residue often exhibit improved membrane permeability compared to their Valine or Isoleucine

counterparts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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